Cadmium110
Overview
Description
Cadmium-110 is an isotope of cadmium, a metallic element in the second transition series . It has a mass number of 110, atomic number of 48, and contains 62 neutrons . Cadmium is a soft, malleable, bluish-white metal found in zinc ores .
Synthesis Analysis
Cadmium is often synthesized as a byproduct of zinc ore mining . It’s also recovered from spent nickel-cadmium batteries . Cadmium can be doped into Zinc Oxide nanoparticles for visible light-driven catalytic removal of dyes . Another method involves the green synthesis of Cadmium Oxide nanoparticles using plant extracts for biomedical applications .Molecular Structure Analysis
Cadmium is located in the d-block and 12 group of the periodic table . The electron configuration of Cadmium is [Kr] 4d10 5s2 . Cadmium prefers a four-coordinate, tetrahedral environment .Chemical Reactions Analysis
Cadmium forms several important compounds in nature. Cadmium Hydroxide (Cd(OH)2) forms precipitate in the presence of a Nitric Acid solution . Cadmium reacts slowly with gaseous acetic acid . Under normal pressure and temperature, Cadmium does not react with the air .Physical And Chemical Properties Analysis
Cadmium is a soft, bluish-white metal . It has a density of 8.65 g/cm3, melting point of 320.9°C, and boiling point of 767°C . Cadmium exhibits the common +2 oxidation state of its group arising from the loss of two s-orbital electrons .Mechanism of Action
Cadmium-resistant bacteria can resist against high concentration of cadmium through different mechanisms. The main group consists of bacteria which efflux the cadmium from the cells . Cadmium gains entry into the nervous system via zinc and calcium transporters, altering the homeostasis for these metal ions .
Safety and Hazards
Future Directions
properties
CAS RN |
14191-63-0 |
|---|---|
Product Name |
Cadmium110 |
Molecular Formula |
C7H5Cl3N2O2 |
Molecular Weight |
0 |
Origin of Product |
United States |
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